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Compound of Interest

Compound Name: MD2-IN-1

Cat. No.: B15613189

Get Quote

Introduction

MD2-IN-1 is a small molecule inhibitor of Myeloid differentiation protein 2 (MD2). MD2 acts as a

co-receptor for Toll-like receptor 4 (TLR4), and the TLR4/MD2 complex is essential for

recognizing bacterial lipopolysaccharide (LPS).[1][2] By binding to MD2, MD2-IN-1 effectively

blocks the interaction between LPS and the TLR4/MD2 complex, thereby inhibiting downstream

inflammatory signaling pathways such as NF-κB and MAPK.[3][4][5] This inhibitory action

prevents the production and release of pro-inflammatory cytokines like TNF-α and IL-6.[4][6]

These characteristics make MD2-IN-1 a valuable tool for studying inflammatory responses and

for the development of therapeutics targeting TLR4-mediated diseases. Proper preparation and

storage of MD2-IN-1 stock solutions are critical for ensuring its stability and obtaining reliable,

reproducible results in cell culture experiments.

MD2-IN-1 Signaling Pathway
The diagram below illustrates the Toll-like Receptor 4 (TLR4) signaling pathway upon activation

by Lipopolysaccharide (LPS). MD2-IN-1 exerts its inhibitory effect by binding to the MD2 co-

receptor, preventing the formation of the active TLR4/MD2/LPS complex and blocking

subsequent downstream signaling.
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Caption: MD2-IN-1 inhibits the LPS-induced TLR4 signaling pathway.

Quantitative Data Summary
Quantitative data for MD2-IN-1 is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of MD2-IN-1

Property Value

CAS Number 111797-22-9

Molecular Formula C₂₀H₂₂O₆

Molecular Weight 358.39 g/mol

Appearance Light yellow to yellow solid

Table 2: Solubility of MD2-IN-1

Solvent Concentration Notes

DMSO
≥ 50 mg/mL (≥ 139.51 mM)[3]

[6]

Use of fresh, anhydrous

DMSO is highly recommended

as the compound is

hygroscopic.[3][7] Sonication

or gentle warming may be

required to fully dissolve the

compound.[8][9]

Ethanol ~2 mg/mL[7] Limited solubility.

Water Insoluble[4][7]
Not a suitable solvent for stock

solutions.

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C 3 years[6][7]

4°C 2 years[6]
For shorter-term

storage.

Stock Solution in

DMSO
-80°C 1-2 years[3][6][7]

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

-20°C 1 month[7][10]
Suitable for short-term

storage.

Experimental Protocols
Workflow for Stock and Working Solution Preparation
The following diagram outlines the general workflow for preparing MD2-IN-1 stock and working

solutions for use in cell culture.
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Working Solution Preparation

Start

1. Weigh MD2-IN-1 Powder
in a sterile microfuge tube

2. Add Anhydrous DMSO
to the desired concentration

(e.g., 10 mM)

3. Dissolve Completely
(Vortex, sonicate, or warm gently)

4. Sterilize
(Filter through 0.22 µm syringe filter)

5. Aliquot Stock Solution
into sterile, light-protected tubes

6. Store Aliquots
(-80°C for long-term)

7. Thaw a Single Aliquot
of stock solution

8. Dilute Stock Solution
in pre-warmed cell culture medium
to the final working concentration

9. Use Immediately
for cell treatment

Click to download full resolution via product page

Caption: Workflow for preparing MD2-IN-1 stock and working solutions.
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Protocol 1: Preparation of a 10 mM MD2-IN-1 Stock
Solution
Materials and Equipment:

MD2-IN-1 powder (CAS: 111797-22-9)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protected microcentrifuge tubes

Analytical balance

Vortex mixer

Water bath or sonicator (optional)

Sterile 0.22 µm syringe filter

Sterile syringes

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculation:

The molecular weight of MD2-IN-1 is 358.39 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you need 3.5839 mg of MD2-IN-1 per 1

mL of DMSO.

Calculation: 0.010 mol/L * 358.39 g/mol = 3.5839 g/L = 3.5839 mg/mL

Preparation:
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Under sterile conditions (e.g., in a laminar flow hood), weigh out 3.58 mg of MD2-IN-1
powder and transfer it to a sterile, light-protected microcentrifuge tube.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Vortex the solution thoroughly for 2-3 minutes to dissolve the powder.

If the compound does not fully dissolve, sonicate the vial for 10-15 minutes or warm it

briefly in a 37°C water bath until the solution is clear.[3][9]

To ensure sterility, filter the stock solution through a 0.22 µm syringe filter into a new

sterile, light-protected tube. This step is crucial for preventing contamination in cell

cultures.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile, light-protected microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to 2 years).[3][7] Avoid repeated

freeze-thaw cycles.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing:

Remove a single aliquot of the 10 mM MD2-IN-1 stock solution from the -80°C freezer.

Thaw it completely at room temperature.

Dilution:
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Prepare the final working solution by diluting the stock solution directly into pre-warmed

(37°C) cell culture medium.

It is critical to maintain the final concentration of DMSO in the culture medium below 0.3%,

with <0.1% being ideal to avoid solvent-induced cytotoxicity or off-target effects.[9]

Example Dilution (for a 10 µM working concentration):

To prepare 1 mL of 10 µM working solution from a 10 mM stock, perform a 1:1000

dilution.

Add 1 µL of the 10 mM MD2-IN-1 stock solution to 999 µL of pre-warmed cell culture

medium.

The final DMSO concentration will be 0.1%.

Mix gently by pipetting up and down or by swirling the culture plate/flask. To prevent

precipitation, add the stock solution to the medium while gently agitating the medium.[9]

Application:

Use the freshly prepared working solution to treat cells immediately.[3][11] It is

recommended to prepare working solutions fresh for each experiment.

Safety Precautions:

MD2-IN-1 is for research use only.[3]

Handle the compound and its solutions in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses, to avoid skin and

eye contact.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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